Cas no 28310-37-4 (Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate)

• Product Name: Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate
• CAS No: 28310-37-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 2929307
• PubChem ID: 711849
• Update Time: 2025-06-13

Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate
• TimTec1_006047
• F92028
• methyl (2,2,6,6-tetramethyl-4-piperidyl)acetate
• STK680138
• AKOS005596038
• FKYZKBHRIGQHLN-UHFFFAOYSA-N
• 28310-37-4
• (2,2,6,6-Tetramethylpiperidin-4-yl)acetic acid, methyl ester
• EN300-783066
• HMS1551C19
• methyl2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate
• CS-0347412
• methyl (2,2,6,6-tetramethylpiperidin-4-yl)acetate
• Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate

• Inchi： 1S/C12H23NO2/c1-11(2)7-9(6-10(14)15-5)8-12(3,4)13-11/h9,13H,6-8H2,1-5H3
• InChI Key： FKYZKBHRIGQHLN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC(C)(C)NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 213.172878976Da
• Monoisotopic Mass: 213.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate

Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate and Its Applications in Modern Chemical Biology

Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate, with the CAS number 28310-37-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that incorporate a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. The presence of multiple alkyl groups in the piperidine ring, specifically the 2,2,6,6-tetramethyl substitution pattern, imparts distinct steric and electronic characteristics that make this molecule of particular interest for various biochemical interactions.

The structural motif of Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate has been explored for its potential role in modulating biological pathways. Piperidine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in this compound enhances its binding affinity and selectivity, making it a valuable scaffold for drug discovery efforts. Recent studies have highlighted the utility of such compounds in developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is crucial.

In the realm of medicinal chemistry, the acetic acid ester moiety in Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate serves as a versatile functional group that can be further modified to achieve desired pharmacological properties. Ester derivatives are often employed in drug design due to their stability and ease of hydrolysis in biological systems. This characteristic allows for controlled release of active compounds and can be exploited to fine-tune the pharmacokinetic profile of potential therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate with various biological targets. Molecular docking studies have revealed that this compound can interact with proteins involved in inflammation and oxidative stress pathways. These findings align with ongoing research aimed at developing novel therapeutics for chronic diseases characterized by dysregulated inflammatory responses.

The synthesis of Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate has been optimized through multi-step organic reactions that highlight the compound's synthetic accessibility. The use of chiral auxiliaries and asymmetric catalysis has allowed for the preparation of enantiomerically pure forms of this molecule, which is essential for evaluating its stereochemical specificity in biological assays. Such synthetic methodologies underscore the growing importance of stereoselective chemistry in the development of next-generation pharmaceuticals.

Investigations into the pharmacological effects of Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate have shown promising results in preclinical models. The compound has demonstrated efficacy in reducing oxidative damage to neuronal cells, suggesting its potential as a neuroprotective agent. Additionally, its ability to modulate enzyme activity has led to interest in its role as an inhibitor for certain metabolic pathways implicated in metabolic syndrome.

The chemical biology community continues to explore new applications for compounds like Methyl 2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate. Innovations in synthetic chemistry and drug discovery technologies are expected to further expand its utility across multiple therapeutic areas. As research progresses, this molecule will likely play a significant role in the development of innovative treatments that address complex biological challenges.